Cas no 924663-38-7 (Rabeprazole N-Oxide)

• Product Name: Rabeprazole N-Oxide
• CAS No: 924663-38-7
• MF: C₁₈H₂₁N₃O₄S
• MW: 375.442043066025
• CID: 827169
• PubChem ID: 16095899
• Update Time: 2024-12-09

Rabeprazole N-Oxide Chemical and Physical Properties

Names and Identifiers

• 2-(((1H-Benzo[d]imidazol-2-yl)sulfinyl)methyl)-4-(3-methoxypropoxy)-3-methylpyridine 1-oxide
• Rabeprazole N-Oxide
• 2-[[4-(3-methoxypropoxy)-3-methyl-1-oxidopyridin-1-ium-2-yl]methylsulfinyl]-1H-benzimidazole
• 2-[[[1-Oxide-4-(3-methoxypropoxy)-3-methyl-2-pyridinyl]methyl]sulfinyl]-1H-benzimida
• 2-[[[4-(3-METHOXYPROPOXY)-3-METHYL-1-OXIDO-PYRIDIN-2-YL]METHYL]SULFINYL]-1H-BENZO[D]IMIDAZOLE
• 2-[[[4-[3-methoxypropoxy]-3-methyl-2-pyridinyl]-methyl]sulfinyl]-1H-benzimidazole N-oxide
• 2-[4-(3-methoxypropoxy)-3-methyl-1-oxypyridin-2-yl-methylsulfinyl]-1H-benzimidazole
• 2-{[4-(3-methoxypropoxy)-3-methyl-1-oxidopyridin-2-yl]methylsulfinyl}-1H-benzoimidazole
• 2-[[4-(3-Methoxypropoxy)-3-methyl-1-oxypyridin-2-yl]methylsulfinyl]-1H-benzimidazole
• 2-[[[4-(3-Methoxypropoxy)-3-methyl-1-oxido-2-pyridinyl]methyl]sulfinyl]-1H-benzimidazole (ACI)
• 2-(((4-(3-Methoxypropoxy)-3-methyl-1-oxopyridin-2-yl)methyl)sulfinyl)-1H-benzimidazole
• 2-(((4-(3-Methoxypropoxy)-3-methyl-2-pyridinyl-1-oxide)methyl)sulphinyl)-1H-benzimidazoleRabeprazole N-oxide
• DTXSID70582520
• 2-({[4-(3-Methoxypropoxy)-3-methyl-1-oxido-2-pyridinyl]methyl}sulfinyl)-1H-benzimidazole
• RABEPRAZOLE SODIUM IMPURITY D (EP IMPURITY)
• DB-226381
• 1H-BENZIMIDAZOLE, 2-(((4-(3-METHOXYPROPOXY)-3-METHYL-1-OXIDO-2-PYRIDINYL)METHYL)SULFINYL)-
• RABEPRAZOLE N-OXIDE (USP IMPURITY)
• AKOS022186226
• EC 642-214-2
• 2-(((1H-benzo[d]imidazol-2-yl)sulfinyl)methyl)-4-(3-methoxypropoxy)-3-methylpyridine 1-oxide (Rabeprazole Impurity
• CS-0166555
• 17Q1V00385
• AS-83386
• Rabeprazole Impurity
• F19231
• 2-((4-(3-Methoxypropoxy)-3-methyl-1-oxypyridin-2-yl)methylsulfinyl)-1H-benzimidazole
• RABEPRAZOLE N-OXIDE [USP IMPURITY]
• Q27251924
• 924663-38-7
• RABEPRAZOLE SODIUM IMPURITY D [EP IMPURITY]
• Rabeprazole Impurity B
• 2-(((RS)-(1H-BENZIMIDAZOL-2-YL)SULFINYL)METHYL)-4-(3-METHOXYPROPOXY)-3-METHYLPYRIDINE 1-OXIDE
• NS00004508
• UNII-17Q1V00385

• Inchi： 1S/C18H21N3O4S/c1-13-16(21(22)9-8-17(13)25-11-5-10-24-2)12-26(23)18-19-14-6-3-4-7-15(14)20-18/h3-4,6-9H,5,10-12H2,1-2H3,(H,19,20)
• InChI Key： ZOEQFVVMBAVTRU-UHFFFAOYSA-N
• SMILES： [O-][N+]1C(CS(C2NC3C(=CC=CC=3)N=2)=O)=C(C)C(OCCCOC)=CC=1

Computed Properties

• Exact Mass: 376.13300
• Monoisotopic Mass: 375.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 161-163°C
• Boiling Point: 699.3±65.0 °C at 760 mmHg
• Flash Point: 376.7±34.3 °C
• PSA: 109.72000
• LogP: 3.49850
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

Rabeprazole N-Oxide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer, Under Inert Atmosphere